Cas no 763910-07-2 (6-(Piperazin-1-yl)-1H-indazole)

6-(Piperazin-1-yl)-1H-indazole is a heterocyclic compound featuring a piperazine moiety fused to an indazole core, making it a versatile intermediate in medicinal chemistry and pharmaceutical research. Its structural framework is valuable for designing biologically active molecules, particularly in the development of kinase inhibitors and receptor modulators. The piperazine group enhances solubility and bioavailability, while the indazole scaffold contributes to binding affinity and selectivity. This compound is commonly employed in the synthesis of targeted therapeutics, including anticancer and CNS-active agents. Its well-defined synthetic route and stability under standard conditions make it a reliable building block for drug discovery and preclinical studies.
6-(Piperazin-1-yl)-1H-indazole structure
763910-07-2 structure
Product Name:6-(Piperazin-1-yl)-1H-indazole
CAS No:763910-07-2
MF:C11H14N4
MW:202.255661487579
MDL:MFCD13193488
CID:1081786
PubChem ID:59781313
Update Time:2025-06-08

6-(Piperazin-1-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 6-(Piperazin-1-yl)-1H-indazole
    • 6-piperazin-1-yl-1H-indazole
    • A915126
    • SCHEMBL2799745
    • AS-77668
    • MFCD13193488
    • DTXSID60732956
    • 763910-07-2
    • SAOSRZZZVNSGKU-UHFFFAOYSA-N
    • C76444
    • CS-0156836
    • DB-350198
    • MDL: MFCD13193488
    • Inchi: 1S/C11H14N4/c1-2-10(15-5-3-12-4-6-15)7-11-9(1)8-13-14-11/h1-2,7-8,12H,3-6H2,(H,13,14)
    • InChI Key: SAOSRZZZVNSGKU-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C3C=NNC3=C2)CCNCC1

Computed Properties

  • Exact Mass: 202.121846464g/mol
  • Monoisotopic Mass: 202.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: 1.238
  • Boiling Point: 434.953°C at 760 mmHg
  • Flash Point: 216.852°C
  • Refractive Index: 1.658

6-(Piperazin-1-yl)-1H-indazole Security Information

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